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Compound of Interest

Compound Name: 2-(Trifluoromethoxy)ethanol

Cat. No.: B1369605

An In-depth Review for Research and Development Professionals

This document provides a comprehensive technical overview of the material safety data for 2-
(Trifluoromethoxy)ethanol (CAS No. 362631-84-3). It is intended for researchers, scientists,
and drug development professionals who may handle this compound. The guide consolidates
available safety, handling, and physical-chemical property data, alongside standardized
experimental methodologies relevant to its hazard profile.

Chemical Identification and Physical Properties

2-(Trifluoromethoxy)ethanol is a fluorinated primary alcohol used as an organic synthesis
intermediate, particularly for introducing the trifluoromethoxy functional group into molecular
structures.[1] Its fundamental properties are summarized below.

Identifier Value Source
CAS Number 362631-84-3 [21[3]1[4][5]16]
Molecular Formula C3HsF30:2 [21[3][6]
Molecular Weight 130.07 g/mol [2][4][5][6]
InChi Key HZAARXYRNUBDNS- 2]
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Physical Property Value Source
Appearance Liquid [21[41[5]
Density 1.334 g/mL at 25 °C [2][4][5]
Refractive Index n20/D 1.323 [2][41[5]
Flash Point 44.4 °C (111.9 °F) [4][5]
Storage Temperature 2-8°C 2131141151171

Hazard Identification and GHS Classification

According to available Safety Data Sheets (SDS), 2-(Trifluoromethoxy)ethanol is classified
as a hazardous chemical under the Globally Harmonized System (GHS). The primary hazards
are associated with flammability, skin and eye irritation, and respiratory tract irritation.[3][4]

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids Category 3
vapour
Skin Irritation Category 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation Category 2A L
Irritation
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation

GHS Label Elements:[3]
» Pictograms:
o Flame (Flammable)
o Exclamation Mark (Irritant)

» Signal Word:Warning
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The following diagram illustrates the logical flow for interpreting these primary GHS hazards in
a laboratory setting.

Chemical Received
(2-(Trifluoromethoxy)ethanol)

( Read GHS Label )

| Flame \

| Exclamation Mark)

(
Identify Pi
N

H226: Flammable Liquid

H315: Skin Irritation H319: Serious Eye Irritation
(Category 2) (Category 2A)

H335: May Cause Respiratory

(Category 3) Irritation (STOT SE 3)

Implement Control Measures

Click to download full resolution via product page
Caption: GHS Hazard Identification Workflow.

Toxicological Information

A critical review of publicly available data indicates that the chemical, physical, and
toxicological properties of 2-(Trifluoromethoxy)ethanol have not been thoroughly
investigated.[7] No quantitative toxicological data, such as LDso (Lethal Dose, 50%) or LCso
(Lethal Concentration, 50%), are available. Therefore, this compound should be handled with
the caution appropriate for a substance with an unknown toxicological profile, adhering strictly
to the hazards identified in Section 2.0.

Experimental Protocols for Hazard Evaluation
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While specific experimental data for this compound is lacking, its GHS classification implies
that results consistent with the following standard methodologies have been obtained.

The flash point of 44.4 °C classifies this compound as a Category 3 Flammable Liquid. This
value is typically determined using a closed-cup method.

e Methodology: ASTM D93 - Standard Test Methods for Flash Point by Pensky-Martens
Closed Cup Tester.[3][4][6][8]

e Principle: A sample is heated in a closed brass cup at a controlled rate while being stirred.[4]
[6] An ignition source is periodically directed into the cup. The flash point is the lowest
temperature, corrected for barometric pressure, at which the application of the ignition
source causes the vapors above the liquid to ignite.[4][5][6]

The "Causes skin irritation (H315)" classification is determined by assessing reversible skin
damage. Modern in vitro methods are preferred to avoid animal testing.

o Methodology: OECD Test Guideline 439 - In Vitro Skin Irritation: Reconstructed Human
Epidermis (RhE) Test Method.[7][9][10]

e Principle: The test material is applied topically to a three-dimensional Reconstructed Human
Epidermis (RhE) model, which mimics the upper layers of human skin.[9][10][11] After a set
exposure and post-incubation period, the viability of the tissue is measured, typically using
an MTT assay.[11] A reduction in cell viability below 50% compared to a negative control
indicates the substance is an irritant.[11]

The "Causes serious eye irritation (H319)" classification involves assessing the potential for
significant, but reversible, eye damage.

o Methodology: OECD Test Guideline 405 - Acute Eye Irritation/Corrosion.[2][12][13]

e Principle: This in vivo test involves applying a single dose of the substance to the eye of an
experimental animal (historically, a rabbit) and scoring lesions of the cornea, iris, and
conjunctiva at specific intervals.[2][12][13] To minimize animal use, a weight-of-evidence
approach and in vitro pre-screening (e.g., using Reconstructed human Cornea-like
Epithelium models) are strongly recommended.[2]
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The "May cause respiratory irritation (H335)" classification is derived from acute inhalation
toxicity studies.

e Methodology: OECD Test Guideline 403 - Acute Inhalation Toxicity.[14][15]

e Principle: Animals, typically rats, are exposed to the test substance (as a gas, vapor, or
aerosol) for a defined period (usually 4 hours) in an inhalation chamber.[14] The study
assesses mortality, clinical signs of toxicity, and body weight changes over a 14-day
observation period.[14] Observations of respiratory distress or pathological changes in the
respiratory tract support this classification.

Handling, Storage, and Emergency Procedures

Proper handling and storage are critical to mitigate the identified risks. The following workflows
outline the recommended procedures for personal protective equipment (PPE) selection and
first aid response.

The selection of PPE is dictated by the specific hazards of the chemical and the nature of the
handling procedure.
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Caption: Logic for Personal Protective Equipment (PPE) Selection.

» Handling: Avoid contact with skin, eyes, and inhalation of vapors.[3][7] Use only in a well-
ventilated area, preferably a chemical fume hood. Keep away from heat, sparks, open
flames, and other ignition sources.[3][7] Take precautionary measures against static

discharge.[3]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][7]
Recommended storage is at 2-8°C under a nitrogen atmosphere, as the material is noted to

be moisture, air, and heat sensitive.[3][7]

Immediate and appropriate first aid is essential in the event of an exposure. The following

workflow details the necessary steps.
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Exposure Event Occurs

Route of Exposure

/(nhalauon) (Skln Contac!) (Eye Contact) Engestlon&

Immediate Actions

Move to fresh air. Take off contaminated clothlng immediately. Rinse cautlously with water for at least 15 minutes. Do NOT induce vomiting.
If not breathing, give artificial respiration. Rinse skin with plenty of water/shower. Remove contact lenses, if present and easy to do. Rinse mouth with water.

Consult a Physician
Show SDS to Doctor

Click to download full resolution via product page

Caption: First Aid Response Workflow for Exposures.

» Fire-Fighting Measures: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[3] Do not use a solid water stream as it may scatter and spread the fire. Firefighters
should wear self-contained breathing apparatus.[3][7]

o Spill Response: Evacuate personnel to a safe area.[7] Ensure adequate ventilation and
remove all sources of ignition.[3][7] Prevent further leakage if safe to do so. Contain the spill
with an inert absorbent material and dispose of it as hazardous waste. Do not let the product
enter drains.[3][7]

Disclaimer: This document is a summary of publicly available safety information and is not a
substitute for an official Safety Data Sheet (SDS) provided by the manufacturer. Users should
always consult the most current SDS for the specific product they are handling and conduct a
thorough risk assessment before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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